Cas no 312535-65-2 (3-Amino-5-Ethyl-4,6-Dimethylthieno[2,3-B]Pyridine-2-Carbonitrile)

• Product Name: 3-Amino-5-Ethyl-4,6-Dimethylthieno[2,3-B]Pyridine-2-Carbonitrile
• CAS No: 312535-65-2
• MF: C₁₂H₁₃N₃S
• MW: 231.316720724106
• MDL: MFCD00569887
• CID: 4643837
• PubChem ID: 3689734
• Update Time: 2025-05-21

3-Amino-5-Ethyl-4,6-Dimethylthieno[2,3-B]Pyridine-2-Carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-ethyl-4,6-dimethylthieno[2,3-b]pyridine-2-carbonitrile(WXC05673)
• 3-AMINO-5-ETHYL-4,6-DIMETHYLTHIENO[2,3-B]PYRIDINE-2-CARBONITRILE
• SR-01000524812
• AKOS016024088
• 312535-65-2
• AS-71764
• W13154
• SR-01000524812-1
• Oprea1_438877
• CS-0039352
• 3-Amino-5-Ethyl-4,6-Dimethylthieno[2,3-B]Pyridine-2-Carbonitrile

• MDL： MFCD00569887
• Inchi： 1S/C12H13N3S/c1-4-8-6(2)10-11(14)9(5-13)16-12(10)15-7(8)3/h4,14H2,1-3H3
• InChI Key： UUJGLZRXEIKCSC-UHFFFAOYSA-N
• SMILES： C12SC(C#N)=C(N)C1=C(C)C(CC)=C(C)N=2

Computed Properties

• Exact Mass: 231.08301860g/mol
• Monoisotopic Mass: 231.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 90.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 3-Amino-5-Ethyl-4,6-Dimethylthieno[2,3-B]Pyridine-2-Carbonitrile

Comprehensive Overview of 3-Amino-5-Ethyl-4,6-Dimethylthieno[2,3-B]Pyridine-2-Carbonitrile (CAS No. 312535-65-2)

3-Amino-5-Ethyl-4,6-Dimethylthieno[2,3-B]Pyridine-2-Carbonitrile (CAS No. 312535-65-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the thienopyridine family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, given its carbonitrile and amino functional groups, which are often associated with enhanced bioavailability and target specificity.

The molecular structure of 3-Amino-5-Ethyl-4,6-Dimethylthieno[2,3-B]Pyridine-2-Carbonitrile features a fused thieno[2,3-b]pyridine core, which is a key scaffold in medicinal chemistry. This core is modified with an ethyl group at position 5 and methyl groups at positions 4 and 6, contributing to its steric and electronic properties. The presence of a carbonitrile moiety at position 2 further enhances its reactivity, making it a versatile intermediate for synthesizing more complex molecules. Recent studies have explored its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

In the context of current research trends, 3-Amino-5-Ethyl-4,6-Dimethylthieno[2,3-B]Pyridine-2-Carbonitrile is often discussed alongside topics like small molecule drug development and structure-activity relationship (SAR) studies. These areas are highly relevant to the pharmaceutical industry, where the search for next-generation therapeutics is a priority. Additionally, the compound's potential in agrochemical applications has been explored, particularly in designing crop protection agents with improved efficacy and environmental safety.

From a synthetic chemistry perspective, the preparation of 3-Amino-5-Ethyl-4,6-Dimethylthieno[2,3-B]Pyridine-2-Carbonitrile involves multi-step reactions, often starting from readily available thiophene derivatives. Optimizing the yield and purity of this compound is a focus area for chemists, as it serves as a precursor for more complex molecules. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize and validate its structure.

The growing interest in 3-Amino-5-Ethyl-4,6-Dimethylthieno[2,3-B]Pyridine-2-Carbonitrile is also reflected in its inclusion in commercial chemical catalogs and research databases. Scientists and manufacturers frequently search for this compound under its CAS number 312535-65-2 or its systematic name, highlighting its importance in both academic and industrial settings. Furthermore, its relevance to green chemistry initiatives has been noted, as researchers aim to develop sustainable synthetic routes for such valuable intermediates.

In summary, 3-Amino-5-Ethyl-4,6-Dimethylthieno[2,3-B]Pyridine-2-Carbonitrile (CAS No. 312535-65-2) is a promising compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable building block for innovative research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of next-generation bioactive molecules.